Cas no 1261922-39-7 (5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol)

• Product Name: 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol
• CAS No: 1261922-39-7
• MF: C₁₄H₁₁FO₄
• MW: 262.233147859573
• MDL: MFCD18315231
• CID: 2763683
• PubChem ID: 53220971
• Update Time: 2025-07-18

5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID00685659
• 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol, 95%
• MFCD18315231
• 1261922-39-7
• 5-Fluoro-3'-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 5-(3-CARBOXY-5-FLUOROPHENYL)-2-METHOXYPHENOL
• 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol

• MDL： MFCD18315231
• Inchi： 1S/C14H11FO4/c1-19-13-3-2-8(7-12(13)16)9-4-10(14(17)18)6-11(15)5-9/h2-7,16H,1H3,(H,17,18)
• InChI Key： CDMAREHVHXVZMM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 262.06413699Da
• Monoisotopic Mass: 262.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol

5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol: A Comprehensive Overview (CAS No. 1261922-39-7)

5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol (CAS No. 1261922-39-7) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and analgesic treatments. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol.

The molecular structure of 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol is composed of a phenolic ring substituted with a carboxy group at the 3-position and a fluorine atom at the 5-position, along with a methoxy group at the 2-position on another phenolic ring. This intricate arrangement imparts unique chemical and physical properties to the compound, making it an intriguing subject for scientific investigation.

In terms of chemical synthesis, several methods have been reported for the preparation of 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol. One common approach involves the reaction of 3-carboxy-5-fluorobenzaldehyde with 2-methoxyphenol in the presence of a suitable catalyst. Another method involves the coupling of 3-carboxy-5-fluorophenylboronic acid with 2-methoxyphenol using palladium-catalyzed cross-coupling reactions. These synthetic routes have been optimized to achieve high yields and purity, facilitating further studies on the compound's biological activities.

The biological activities of 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

In vivo studies have further corroborated these findings. Animal models of inflammatory pain have shown that administration of 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol significantly reduces pain behavior and inflammation markers. These results suggest that this compound may have therapeutic potential for treating conditions such as rheumatoid arthritis and other inflammatory diseases.

Beyond its anti-inflammatory properties, 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol has also been investigated for its antioxidant activity. Studies have shown that it can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This antioxidant effect may contribute to its overall therapeutic benefits by reducing oxidative stress-mediated inflammation and tissue damage.

The pharmacokinetic profile of 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol has also been evaluated to understand its potential as a drug candidate. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is primarily metabolized in the liver via Phase I and Phase II metabolic pathways, leading to the formation of several metabolites that are subsequently excreted in urine and feces.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol. Nanoparticle-based delivery systems have shown promise in improving the solubility and bioavailability of the compound, thereby enhancing its efficacy and reducing side effects. These delivery systems are being optimized for targeted drug delivery to specific tissues or organs, which could further enhance the therapeutic index.

In conclusion, 5-(3-Carboxy-5-fluorophenyl)-2-methoxyphenol (CAS No. 1261922-39-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potent anti-inflammatory, analgesic, and antioxidant properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile, paving the way for future clinical applications.